2-Amino-3-cyano-5-phenylpyrazin-1-ium-1-olate

• IUPAC Name: 4-hydroxy-3-imino-6-phenylpyrazine-2-carbonitrile
• InChI: InChI=1S/C11H8N4O/c12-6-9-11(13)15(16)7-10(14-9)8-4-2-1-3-5-8/h1-5,7,13,16H
• InChI Key: AORPLEUXDGHXKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(C(=N)C(=N2)C#N)O
• Molecular Formula: C11H8N4O
• DSSTOX Substance ID: DTXSID30384007
• Molecular Weight: 212.21 g/mol
• CAS RN: 50627-20-8

Description

2-Amino-3-cyano-5-phenylpyrazin-1-ium-1-olate, also known as ACPP, is a pyrazine derivative that has gained attention in scientific research due to its unique properties. ACPP is a water-soluble compound that can be synthesized using various methods.

Scientific Research Applications

Heterocyclic Compound Synthesis

The chemical serves as a precursor in the synthesis of a wide variety of heterocyclic substances, demonstrating promising antimicrobial activities. These activities span across various microbial organisms, showcasing the compound's role in developing potential antimicrobial agents. The synthesis involves complex reactions leading to the formation of indolyl-5-amino-2-phenyl-1,2,3-triazoles and cyanoacetamides, among others, underlining the compound's versatility in creating pharmacologically relevant structures (Behbehani et al., 2011).

Antimicrobial Activity Evaluation

Research demonstrates the efficacy of derivatives synthesized from 2-Amino-3-cyano-5-phenylpyrazin-1-ium-1-olate in combating both Gram-positive and Gram-negative bacteria, as well as yeast. This highlights its significant potential in developing new antimicrobial agents, contributing to the ongoing fight against resistant microbial strains (Behbehani et al., 2011).

Fluorescent Brightening Agents

The compound is also integral in synthesizing fluorescent brightening agents, which have applications ranging from enhancing the brightness of materials to serving as probes in biological research. The synthesis involves condensation reactions leading to pyrazolo[3,4,-b]pyridines and triazolo[4,5-a] naphthalene derivatives, showcasing the compound's utility in material science and diagnostic applications (Tagdiwala & Rangnekar, 2007).

Drug Discovery and Development

The compound's derivatives have been explored for their pharmacological potentials, such as antitumor agents inhibiting cyclin-dependent kinases, highlighting its importance in the discovery and development of new therapeutic agents. QSAR studies reveal the structural requirements for maximizing antitumor activity, emphasizing the compound's role in medicinal chemistry (Samanta et al., 2006).